Cas no 149849-91-2 (AAL Toxin TB2)

• Product Name: AAL Toxin TB2
• CAS No: 149849-91-2
• MF: C₂₅H₄₇NO₉
• MW: 505.641988992691
• CID: 2045999
• PubChem ID: 14970427
• Update Time: 2025-04-21

AAL Toxin TB2 Chemical and Physical Properties

Names and Identifiers

• AAL Toxin TB2
• 2-[2-(17-amino-5,14,16-trihydroxy-3,7-dimethylheptadecan-4-yl)oxy-2-oxoethyl]butanedioic acid
• 149849-91-2
• CHEBI:205567
• AAL toxin
• 2-(2-(17-amino-5,14,16-trihydroxy-3,7-dimethylheptadecan-4-yl)oxy-2-oxoethyl)butanedioic acid
• 2-(2-((17-Amino-5,14,16-trihydroxy-3,7-dimethylheptadecan-4-yl)oxy)-2-oxoethyl)succinic acid

• Inchi： 1S/C25H47NO9/c1-4-17(3)24(35-23(32)13-18(25(33)34)12-22(30)31)21(29)11-16(2)9-7-5-6-8-10-19(27)14-20(28)15-26/h16-21,24,27-29H,4-15,26H2,1-3H3,(H,30,31)(H,33,34)
• InChI Key： RXORSUNDLFDGCD-UHFFFAOYSA-N
• SMILES： O(C(CC(C(=O)O)CC(=O)O)=O)C(C(C)CC)C(CC(C)CCCCCCC(CC(CN)O)O)O

Computed Properties

• Exact Mass: 505.32508208g/mol
• Monoisotopic Mass: 505.32508208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 35
• Rotatable Bond Count: 22
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 188Ų

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives